Cas no 1806590-19-1 (Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate)

• Product Name: Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate
• CAS No: 1806590-19-1
• MF: C₁₂H₁₅ClO₂S
• MW: 258.764301538467
• CID: 4958002
• Update Time: 2025-05-26

Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate

• Inchi： 1S/C12H15ClO2S/c1-2-15-12(14)10-6-5-9(4-3-7-13)11(16)8-10/h5-6,8,16H,2-4,7H2,1H3
• InChI Key： JPEHQXYGCGCKDY-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(=O)OCC)=CC=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 27.3

Additional information on Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate

Recent Advances in the Study of Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate (CAS: 1806590-19-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate (CAS: 1806590-19-1) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its utility as a building block for more complex molecules or as a potential therapeutic agent. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The compound's structure, featuring a thiol group and a chloropropyl side chain, makes it a versatile intermediate in organic synthesis. Recent publications have highlighted its role in the development of novel inhibitors targeting key enzymes involved in disease pathways. For instance, researchers have utilized Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate to synthesize derivatives that exhibit promising activity against proteases and kinases, which are critical targets in cancer and inflammatory diseases.

In addition to its synthetic utility, studies have investigated the compound's direct biological effects. Preliminary in vitro assays suggest that Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate may modulate cellular redox balance due to its thiol moiety, potentially offering antioxidant or pro-oxidant effects depending on the context. These findings open new avenues for exploring its therapeutic potential in oxidative stress-related disorders.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have enabled more detailed characterization of Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate and its metabolites. These studies have provided valuable information on its stability, reactivity, and potential degradation pathways, which are crucial for its development as a pharmaceutical ingredient.

Looking ahead, researchers are focusing on optimizing the synthesis of Ethyl 4-(3-chloropropyl)-3-mercaptobenzoate to improve yield and purity, as well as exploring its incorporation into larger molecular frameworks. The compound's unique combination of functional groups makes it a promising candidate for further investigation in medicinal chemistry and chemical biology. Future studies are expected to delve deeper into its mechanism of action and in vivo efficacy, potentially leading to novel therapeutic applications.